Cas no 78349-00-5 (4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol)

4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol structure

78349-00-5 structure

Product Name:4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol

CAS No:78349-00-5

Molecular Formula:C₁₂H₁₆OS₂

Molecular Weight:240.384840965271

CID:4736186

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4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol Properties

Names and Identifiers

- 2-(4a-hydroxybenzyl)-2-methyl-1,3-dithiane
- 4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol
- InChIKey： MBKRNEFCCZFHIO-UHFFFAOYSA-N
- Inchi： 1S/C12H16OS2/c1-12(14-7-2-8-15-12)9-10-3-5-11(13)6-4-10/h3-6,13H,2,7-9H2,1H3
- SMILES： S1CCCSC1(C)CC1C=CC(=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Heavy Atom Count: 15
Complexity: 194
Topological Polar Surface Area: 70.8

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78349-00-5 (4-[(2-Methyl-1,3-dithian-2-yl)methyl]phenol) Related Products

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